Cas no 2227764-80-7 ((2R)-4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylbutan-2-ol)

• Product Name: (2R)-4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylbutan-2-ol
• CAS No: 2227764-80-7
• MF: C₁₀H₁₈N₂O₂S
• MW: 230.327121257782
• CID: 6507695
• PubChem ID: 165686883
• Update Time: 2025-06-15

(2R)-4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylbutan-2-ol
• (2R)-4-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]butan-2-ol
• EN300-1753112
• 2227764-80-7

• Inchi： 1S/C10H18N2O2S/c1-7(13)5-6-8-9(14-4)11-10(15-8)12(2)3/h7,13H,5-6H2,1-4H3/t7-/m1/s1
• InChI Key： JRKIZGHIJQHLHL-SSDOTTSWSA-N
• SMILES： S1C(=NC(=C1CC[C@@H](C)O)OC)N(C)C

Computed Properties

• Exact Mass: 230.10889899g/mol
• Monoisotopic Mass: 230.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.8Ų

Additional information on (2R)-4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylbutan-2-ol

Recent Advances in the Study of (2R)-4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylbutan-2-ol (CAS: 2227764-80-7)

The compound (2R)-4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylbutan-2-ol (CAS: 2227764-80-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole ring and chiral center, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic route for (2R)-4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylbutan-2-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method, achieving high yield and purity. The researchers employed asymmetric catalysis to control the stereochemistry at the chiral center, which is critical for the compound's biological activity. This advancement has significant implications for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that (2R)-4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylbutan-2-ol exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have shown that the compound selectively targets the GABA_A receptor subtype, leading to anxiolytic and anticonvulsant effects without the sedative side effects commonly associated with traditional GABAergic drugs. These findings were corroborated by a recent study in Neuropharmacology (2024), which highlighted the compound's potential as a novel therapeutic agent for anxiety disorders and epilepsy.

Further investigations into the molecular mechanisms underlying the compound's activity have been conducted using advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have elucidated the precise binding interactions between (2R)-4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylbutan-2-ol and the GABA_A receptor, providing a structural basis for its selectivity and efficacy. Such detailed understanding is invaluable for the design of next-generation derivatives with improved pharmacokinetic and pharmacodynamic profiles.

In addition to its central nervous system (CNS) applications, recent research has explored the potential of (2R)-4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylbutan-2-ol in oncology. Preliminary data from a 2024 study in Cancer Research indicated that the compound exhibits antiproliferative effects against certain cancer cell lines, particularly those with dysregulated signaling pathways. The exact mechanism is still under investigation, but early results suggest that the compound may interfere with key oncogenic proteins, making it a candidate for further development as an anticancer agent.

Despite these promising findings, challenges remain in the development of (2R)-4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylbutan-2-ol as a therapeutic drug. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Ongoing studies are focusing on structural modifications to enhance these properties while maintaining the compound's desirable pharmacological effects.

In conclusion, (2R)-4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylbutan-2-ol (CAS: 2227764-80-7) represents a promising candidate for multiple therapeutic applications, from CNS disorders to oncology. The recent advancements in its synthesis, mechanistic understanding, and pharmacological evaluation underscore its potential as a lead compound for future drug development. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic benefits.